Cas no 1262002-24-3 (3-(2-Chloro-4-ethoxyphenyl)phenol)

• Product Name: 3-(2-Chloro-4-ethoxyphenyl)phenol
• CAS No: 1262002-24-3
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• MDL: MFCD18312984
• CID: 2768652
• PubChem ID: 53218681
• Update Time: 2025-06-11

3-(2-Chloro-4-ethoxyphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-4'-ethoxy[1,1'-biphenyl]-3-ol
• 3-(2-Chloro-4-ethoxyphenyl)phenol, 95%
• MFCD18312984
• 1262002-24-3
• DTXSID40683598
• 3-(2-CHLORO-4-ETHOXYPHENYL)PHENOL
• 3-(2-Chloro-4-ethoxyphenyl)phenol

• MDL： MFCD18312984
• Inchi： 1S/C14H13ClO2/c1-2-17-12-6-7-13(14(15)9-12)10-4-3-5-11(16)8-10/h3-9,16H,2H2,1H3
• InChI Key： CURJAHOXAXAWLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC=C(C=1)O)OCC

Computed Properties

• Exact Mass: 248.0604073Da
• Monoisotopic Mass: 248.0604073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 3-(2-Chloro-4-ethoxyphenyl)phenol

3-(2-Chloro-4-ethoxyphenyl)phenol (CAS No. 1262002-24-3): An Emerging Compound in Pharmaceutical Research

3-(2-Chloro-4-ethoxyphenyl)phenol (CAS No. 1262002-24-3) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, characterized by its chloro and ethoxy substituents, exhibits a range of biological activities that make it a promising candidate for further investigation.

The chemical structure of 3-(2-Chloro-4-ethoxyphenyl)phenol consists of a phenolic ring attached to a substituted phenyl group. The presence of the chloro and ethoxy groups imparts specific physicochemical properties that influence its biological activity. Recent studies have focused on elucidating the mechanisms by which this compound interacts with various biological targets, including enzymes, receptors, and signaling pathways.

In the realm of drug discovery, 3-(2-Chloro-4-ethoxyphenyl)phenol has shown potential as an inhibitor of certain enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively inhibit the activity of a key enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for the development of therapeutic agents targeting these conditions.

Beyond its enzymatic inhibition properties, 3-(2-Chloro-4-ethoxyphenyl)phenol has also been investigated for its anti-inflammatory and antioxidant effects. Studies have shown that it can reduce inflammation by modulating the expression of pro-inflammatory cytokines and scavenging reactive oxygen species (ROS). These properties make it a potential candidate for treating inflammatory disorders such as arthritis and other chronic inflammatory conditions.

The pharmacokinetic profile of 3-(2-Chloro-4-ethoxyphenyl)phenol is another area of active research. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. However, further investigations are needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-Chloro-4-ethoxyphenyl)phenol in various disease models. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In addition to its direct therapeutic applications, 3-(2-Chloro-4-ethoxyphenyl)phenol has also been explored as a lead compound for drug design and development. Researchers are using this compound as a scaffold to synthesize derivatives with enhanced biological activity and improved pharmacological properties. This approach aims to identify more potent and selective compounds that can be advanced into clinical trials.

The environmental impact of pharmaceutical compounds is an important consideration in drug development. Studies on the environmental fate and ecotoxicology of 3-(2-Chloro-4-ethoxyphenyl)phenol have shown that it degrades rapidly in environmental conditions, minimizing its potential impact on ecosystems. This characteristic is particularly valuable as it aligns with the growing emphasis on sustainable drug development practices.

In conclusion, 3-(2-Chloro-4-ethoxyphenyl)phenol (CAS No. 1262002-24-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure, combined with its diverse biological activities, makes it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in the development of novel treatments for various diseases.